Cas no 1604-02-0 (1-N-Propylcyclopentanol)

• Product name: 1-N-Propylcyclopentanol
• CAS No: 1604-02-0
• MF: C₈H₁₆O
• MW: 128.212042808533
• MDL: MFCD00019282
• CID: 83824
• PubChem ID: 98267

1-N-Propylcyclopentanol Chemical and Physical Properties

Names and Identifiers

• 1-Propylcyclopentanol
• 1-n-Propylcyclopentanol
• 1-propylcyclopentan-1-ol
• 1-Hydroxy-1-propyl-cyclopentan
• 1-PROPYL-1-CYCLOPENTANOL
• 1-Propyl-cyclopentan-1-ol
• Cyclopentanol,1-propyl
• A883212
• NSC-95423
• AKOS009157526
• D02T3K384A
• UNII-D02T3K384A
• GJEILRJIINEWJO-UHFFFAOYSA-N
• CS-0333957
• ?1-N-PROPYLCYCLOPENTANOL
• 1-HYDROXY-1-PROPYLCYCLOPENTANE
• NSC 95423
• BRN 1919731
• DTXSID60166873
• propylcyclopentanol
• BAA60402
• 1-Propyl-cyclopentanol
• AS-57606
• 1604-02-0
• NSC95423
• SCHEMBL459606
• MFCD00019282
• Cyclopentanol, 1-propyl-
• 3-06-00-00101 (Beilstein Handbook Reference)
• FT-0633697
• DB-043456
• DTXCID9089364
• 1-N-Propylcyclopentanol

• MDL： MFCD00019282
• Inchi： InChI=1S/C8H16O/c1-2-5-8(9)6-3-4-7-8/h9H,2-7H2,1H3
• InChI Key： GJEILRJIINEWJO-UHFFFAOYSA-N
• SMILES： CCCC1(CCCC1)O

Computed Properties

• Exact Mass: 128.12000
• Monoisotopic Mass: 128.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Fluids.
• Density: 0.9040
• Melting Point: -37.5°C
• Boiling Point: 173.55°C
• Flash Point: 65.3°C
• Refractive Index: 1.4502
• PSA: 20.23000
• LogP: 2.09160
• Solubility: Not determined

1-N-Propylcyclopentanol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

1-N-Propylcyclopentanol Customs Data

• HS CODE：2906199090
• Customs Data：

  China Customs Code:

  2906199090

  Overview:

  2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-N-Propylcyclopentanol

1-N-Propylcyclopentanol (CAS No. 1604-02-0): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

1-N-Propylcyclopentanol (CAS No. 1604-02-0) is a cyclic alcohol with a unique structure that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its cyclopentane ring and a propyl substituent, exhibits a range of properties that make it a valuable intermediate and building block in various applications.

The molecular formula of 1-N-Propylcyclopentanol is C₈H₁₆O, and its molecular weight is approximately 128.21 g/mol. The compound is a colorless liquid with a mild, characteristic odor. Its physical and chemical properties, such as solubility in water and organic solvents, melting point, and boiling point, are well-documented and have been extensively studied.

In recent years, the application of 1-N-Propylcyclopentanol has expanded beyond traditional uses in organic synthesis. Researchers have explored its potential in the development of new pharmaceuticals, particularly in the areas of drug delivery systems and prodrug design. The cyclopentane ring provides a rigid structure that can enhance the stability and bioavailability of drug molecules, making it an attractive candidate for these applications.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the use of 1-N-Propylcyclopentanol as a scaffold for the synthesis of novel antiviral agents. The researchers found that derivatives of this compound exhibited potent antiviral activity against several strains of influenza virus. This discovery opens up new avenues for the development of more effective antiviral therapies.

Beyond its pharmaceutical applications, 1-N-Propylcyclopentanol has also been studied for its potential in materials science. Its unique chemical structure makes it suitable for use as a monomer in the synthesis of polymers with specific properties. For example, a recent study published in Macromolecules demonstrated that copolymers containing 1-N-Propylcyclopentanol units exhibited enhanced thermal stability and mechanical strength compared to conventional polymers.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Research on the biodegradability and ecotoxicity of 1-N-Propylcyclopentanol has shown that it is relatively non-toxic to aquatic organisms and can be biodegraded under certain conditions. This makes it a more environmentally friendly option compared to some other organic solvents and intermediates.

In conclusion, 1-N-Propylcyclopentanol (CAS No. 1604-02-0) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of new drugs, materials, and other advanced products. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in modern scientific endeavors.